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Abstract

This technical guide provides a comprehensive overview of strontium iodide (Srlz), a compound
of significant interest in materials science and medicine. The document details its chemical and
physical properties, provides in-depth experimental protocols for its synthesis, and summarizes
key quantitative data. Special emphasis is placed on its application as a high-performance
scintillation detector, particularly when doped with europium. Furthermore, this guide explores
the distinct biological signaling pathways of its constituent ions, strontium and iodide, which are
of particular relevance to researchers in drug development and bone metabolism.

Introduction

Strontium iodide is an inorganic salt with the chemical formula Srlz.[1] It is a white, crystalline
solid that is highly soluble in water and deliquescent, meaning it readily absorbs moisture from
the air.[1] While it has historical use in medicine as a substitute for potassium iodide, its modern
applications are dominated by its role as a scintillator for gamma-ray spectroscopy.[1]
Europium-doped strontium iodide (Srlz:Eu) has emerged as a leading material in this field,
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offering exceptionally high light yield and energy resolution, often exceeding the performance of
traditional scintillators like sodium iodide (Nal:Tl) and even lanthanum bromide (LaBrs:Ce).[1][2]

For professionals in drug development, the biological activities of strontium and iodide ions
present distinct areas of interest. Strontium has been shown to influence bone metabolism
through pathways that stimulate bone formation and inhibit resorption.[3] lodide is an essential
component of thyroid hormones and its transport and organification are critical for endocrine
function.[4] This guide will provide a detailed examination of these properties and applications.

Properties of Strontium lodide

Anhydrous strontium iodide possesses a unique combination of physical and chemical
properties that are critical to its various applications.

Physical and Chemical Properties

The fundamental properties of anhydrous strontium iodide are summarized in the table below.
The compound is a white crystalline powder or plates which may turn yellow upon exposure to
air due to the decomposition and formation of free iodine.[5][6] It is highly hygroscopic and
must be handled and stored in dry, inert conditions.[7][8]
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Property Value Citations
CAS Number 10476-86-5 [6]
Molecular Formula Srl2 [9]
Molecular Weight 341.43 g/mol [6]
Appearance Colorless to white crystalline 6]
plates/powder

Density 4.55 g/cm?3 [6]
Melting Point 507 to 645 °C (decomposes) [6]
Boiling Point 1,773 °C (decomposes) [6]
Crystal Structure Orthorhombic [10]
Solubility in Water 177.0 g/100 mL (at 20 °C) [6]
Solubility in Ethanol 3.1 g/100 mL (at 4 °C) [6]

Solubility Data

The solubility of strontium iodide in water is highly dependent on temperature. The following

table presents this relationship, demonstrating a significant increase in solubility with rising

temperature.

Temperature (°C)

Solubility ( g/100 g H20)

0 164
20 179
40 196
60 217
80 277
100 370
120 421
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Data compiled from reference[11].

Scintillation Properties of Europium-Doped Strontium
lodide (Srlz2:Eu)

When doped with europium, strontium iodide becomes a highly efficient scintillator. Its
performance characteristics make it a superior choice for high-resolution gamma-ray

spectroscopy.
Scintillation Property Value Citations
Light Yield 80,000 - 120,000 photons/MeV  [2][10]
Energy Resolution (FWHM at
< 3% - 4% [2][10][11][12]
662 keV)
Emission Wavelength (Peak) 420 - 435 nm [10][12]

_ 1-5 ps (size and
Decay Time _ [13]
concentration dependent)

Effective Atomic Number (Zeff) 49 [11]

Intrinsic Radioactivity Low / Negligible [11][13]

Experimental Protocols
Synthesis of High-Purity Anhydrous Strontium lodide

This protocol details a common laboratory-scale method for synthesizing anhydrous strontium
iodide from strontium carbonate and hydroiodic acid.[6][14]

Materials:
» Strontium Carbonate (SrCOs), high purity (99.9% or greater)
e Hydroiodic Acid (HI), 47-57% aqueous solution

o Deionized Water
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o Ammonia solution (for pH adjustment)

» Argon or Nitrogen gas (high purity)
Equipment:

o Glass reaction vessel with magnetic stirrer
e Dropping funnel

e pH meter or pH indicator strips

e Heating mantle

e Vacuum filtration apparatus

e Tube furnace

e Quartz glass boat

e Glove box or drybox with an inert atmosphere
Procedure:

e Reaction: In the reaction vessel, create a slurry of strontium carbonate in a minimal amount
of deionized water. Begin stirring the mixture.

» Acid Addition: Slowly add hydroiodic acid dropwise from the dropping funnel into the
strontium carbonate slurry. The reaction will produce carbon dioxide gas, so addition must be
controlled to prevent excessive foaming. The reaction is as follows: SrCOs + 2HI(aq) -
Srlz(aq) + H20(l) + CO2(g)[6]

e pH Monitoring: Continue adding hydroiodic acid until all the strontium carbonate has
dissolved and the solution becomes clear. Monitor the pH, aiming for a final pH between 5.0
and 6.0 to ensure complete reaction without a large excess of acid.[14]

 Purification and Crystallization: Adjust the pH of the resulting strontium iodide solution to
between 7 and 9 using a dilute ammonia solution. Filter the solution to remove any insoluble
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impurities. Concentrate the filtrate by heating until it is near saturation. Rapidly cool the
concentrated solution in an ice bath to precipitate strontium iodide hexahydrate (Srlz-6H20)
crystals.[14]

« |solation of Hydrated Crystals: Collect the precipitated crystals by vacuum filtration. The
crystals can be re-dissolved in a minimal amount of deionized water and recrystallized to
enhance purity.[14]

o Dehydration (Two-Stage Process):

o Stage 1: Place the purified, hydrated crystals in a quartz glass boat and heat to 150-200°C
inside a tube furnace under a flowing inert gas (e.g., argon). This will remove the bulk of
the water of crystallization.[14]

o Stage 2: After the initial dehydration, grind the resulting powder inside a glove box. Place
the powder back into the furnace and heat to 350-450°C under a high vacuum for several
hours to remove any residual water, yielding anhydrous Srlz.[14]

» Storage: The final anhydrous strontium iodide product is highly hygroscopic and must be
handled and stored under a dry, inert atmosphere (e.g., in a glove box or a sealed container
with desiccant).[7][15]

Safety Precautions:
e Conduct the reaction in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,
and acid-resistant gloves.[8]

» Hydroiodic acid is corrosive and can cause severe burns. Handle with extreme care.[15]

e The anhydrous product reacts with moisture and should not be exposed to the atmosphere.
[15]

Growth of Europium-Doped Strontium lodide (Srlz:Eu)
Crystals
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The vertical Bridgman technique is a widely used method for growing large, high-quality single
crystals of Srlz:Eu for scintillation applications.[10]

Materials:

e High-purity anhydrous Strontium lodide (Srlz) beads or powder (synthesized as above or
purchased)

¢ High-purity anhydrous Europium (Il) lodide (Eulz)
Equipment:

» Vertical Bridgman furnace

o Evacuated silica ampoule with a capillary tip
Procedure:

o Material Preparation: Inside a glove box, load the high-purity Srl= and the desired molar
percentage of Eulz into a silica ampoule.

e Encapsulation: Evacuate the ampoule to a high vacuum and seal it.

o Crystal Growth: Place the sealed ampoule inside the vertical Bridgman furnace. Heat the
furnace to a temperature approximately 50°C above the melting point of Srlz to ensure the
entire charge is molten.[10]

o Solidification: Slowly lower the ampoule through a temperature gradient in the furnace at a
controlled rate (typically 5-30 mm/day).[10] Solidification will begin at the cooler capillary tip,
which promotes the growth of a single crystal.

e Annealing and Cooling: Once the entire melt has solidified, the crystal is typically cooled
slowly to room temperature over an extended period to reduce internal stresses and prevent
cracking.

o Extraction and Processing: The grown crystal is then carefully extracted from the ampoule,
cut, and polished for use in a scintillation detector. All processing must be done in a dry
environment.
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Biological Signhaling Pathways

The constituent ions of strontium iodide, Sr2* and |-, engage in distinct and important biological
signaling pathways.

Strontium lon (Sr?*) Signaling in Bone Metabolism

Strontium, particularly in the form of strontium ranelate, has been studied for its therapeutic
effects on osteoporosis.[3] It uniquely appears to both increase bone formation and decrease
bone resorption. A primary mechanism is the activation of the Calcium-Sensing Receptor
(CaSR), which is expressed on both osteoblasts (bone-forming cells) and osteoclasts (bone-
resorbing cells).[16][17]
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Caption: Strontium ion (Sr2*) activation of the Calcium-Sensing Receptor (CaSR) in
osteoblasts.

lodide lon (I7) Transport and Organification in the
Thyroid
lodide is essential for the synthesis of thyroid hormones (T3 and T4). This process involves

several key steps within the thyroid follicular cells, starting with the active transport of iodide
from the bloodstream into the cell.
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Caption: lodide transport and organification pathway in a thyroid follicular cell.

The process begins with the sodium-iodide symporter (NIS) actively transporting iodide into the
thyroid cell.[1][5] The iodide then moves to the apical membrane where it is transported into the
follicular lumen.[5][18] There, the enzyme thyroid peroxidase (TPO) oxidizes iodide to iodine
(I12), which is then incorporated into tyrosine residues on the thyroglobulin protein, forming the
precursors to thyroid hormones.[4][5][19]

Conclusion

Strontium iodide is a compound with significant utility in both advanced material applications
and as a subject of study in biological systems. As a scintillator, Srlz:Eu offers state-of-the-art
performance for gamma-ray detection, providing a combination of high light yield and excellent
energy resolution that is critical for applications in nuclear security, medical imaging, and
environmental monitoring. For researchers in the life sciences, the distinct biological roles of
strontium and iodide ions in bone and thyroid metabolism, respectively, offer fertile ground for
investigation and potential therapeutic development. The detailed protocols and data presented
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in this guide are intended to serve as a valuable resource for scientists and engineers working

with this versatile compound. Proper adherence to safety protocols, particularly concerning its

hygroscopic nature, is essential for successful research and application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Initial Performance Testing of Sri Gamma Spectroscopy Scintillators and Comparison to
Other Improved-Resolution Detectors for Typical Health Physics Applications | EPJ Web of
Conferences [epj-conferences.org]

3. researchgate.net [researchgate.net]

4. Enzymes involved in thyroid iodide organification - Archives of Endocrinology and
Metabolism [aem-sbem.com]

5. researchgate.net [researchgate.net]

6. Strontium iodide - Wikipedia [en.wikipedia.org]

7. Strontium lodide - ESPI Metals [espimetals.com]

8. fishersci.com [fishersci.com]

9. chemimpex.com [chemimpex.com]

10. scispace.com [scispace.com]

11. rmdinc.com [rmdinc.com]

12. c-and-a.jp [c-and-a.jp]

13. Strontium lodide Srl2(Eu) Scintillators | Berkeley Nucleonics [berkeleynucleonics.com]

14. CN103818942A - Method for preparing high-purity anhydrous strontium iodide - Google
Patents [patents.google.com]

15. samaterials.de [samaterials.de]

16. Ca2+/Sr2+ Selectivity in Calcium-Sensing Receptor (CaSR): Implications for Strontium’s
Anti-Osteoporosis Effect - PMC [pmc.ncbi.nlm.nih.gov]

© 2026 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b13733583?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/figure/Schematic-illustration-of-a-thyroid-follicular-cell-showing-the-key-aspects-of-thyroid_fig1_6777473
https://www.epj-conferences.org/articles/epjconf/abs/2020/01/epjconf_animma2019_09004/epjconf_animma2019_09004.html
https://www.epj-conferences.org/articles/epjconf/abs/2020/01/epjconf_animma2019_09004/epjconf_animma2019_09004.html
https://www.epj-conferences.org/articles/epjconf/abs/2020/01/epjconf_animma2019_09004/epjconf_animma2019_09004.html
https://www.researchgate.net/figure/Schema-of-signaling-pathways-from-the-calcium-sensing-receptor-on-B-cells-to-NF-B-The_fig7_6116456
https://www.aem-sbem.com/article/enzymes-involved-in-thyroid-iodide-organification/
https://www.aem-sbem.com/article/enzymes-involved-in-thyroid-iodide-organification/
https://www.researchgate.net/figure/Mechanisms-of-Iodide-transport-in-thyroid-follicular-cells-The-first-step-in-iodide_fig1_263815256
https://en.wikipedia.org/wiki/Strontium_iodide
https://www.espimetals.com/index.php/msds/723-strontium-iodide
https://www.fishersci.com/store/msds?partNumber=AA43374&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemimpex.com/products/30645
https://scispace.com/pdf/crystal-growth-and-scintillation-properties-of-strontium-29bxtwuwq6.pdf
https://www.rmdinc.com/assets/Strontium-Iodide-SrI2-Gamma-Scintillator-Properties.pdf
https://www.c-and-a.jp/assets/img/products/104180228_SrI2.pdf
https://www.berkeleynucleonics.com/srl2eu-strontium-iodide/
https://patents.google.com/patent/CN103818942A/en
https://patents.google.com/patent/CN103818942A/en
https://www.samaterials.de/tds//1697121081-strontium-iodide-sds.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8615369/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8615369/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13733583?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e 17. The role of calcium-sensing receptor signaling in regulating transepithelial calcium
transport - PMC [pmc.ncbi.nlm.nih.gov]

o 18. researchgate.net [researchgate.net]
e 19. The thyroid gland - Endocrinology - NCBI Bookshelf [ncbi.nlm.nih.gov]

o To cite this document: BenchChem. [Strontium lodide: A Technical Guide for Scientific
Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13733583/docs#strontium-iodide-a-technical-guide-
for-scientific-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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